Cas no 112894-37-8 ((R)-5-((S)-1,2-Dihydroxyethyl)-3-ethoxy-4-hydroxyfuran-2(5H)-one)

(R)-5-((S)-1,2-Dihydroxyethyl)-3-ethoxy-4-hydroxyfuran-2(5H)-one Properties

Names and Identifiers

• (R)-5-((S)-1,2-Dihydroxyethyl)-3-ethoxy-4-hydroxyfuran-2(5H)-one
• (2R)-2-[(1S)-1,2-dihydroxyethyl]-4-ethoxy-3-hydroxy-2H-furan-5-one
• 2-O-ETHYL-L-ASCORBIC ACID
• L-Ascorbic acid,2-O-ethyl-
• 2-O-Ethyl ascorbic acid
• 801M14RK9K
• EVC-2
• L-2-ethyl-ascorbic acid
• L-ascorbic acid ethyl ester
• L-Ascorbic acid,2-O-Ethyl
• UNII-801M14RK9K
• L-Ascorbicacid,2-O-ethyl-(9CI)
• (5R,1'S)-5-(1,2-Dihydroxy-ethyl)-3-ethoxy-4-hydroxy-5H-furan-2-one
• +Expand

• MDL： MFCD09261381
• InChIKey： GXRFOOHMMLYYNW-UJURSFKZSA-N
• Inchi： InChI=1S/C8H12O6/c1-2-13-7-5(11)6(4(10)3-9)14-8(7)12/h4,6,9-11H,2-3H2,1H3/t4-,6+/m0/s1
• SMILES： CCOC1=C([C@@H]([C@H](CO)O)OC1=O)O

Computed Properties

• Exact Mass: 204.06300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 204.063
• Heavy Atom Count: 14
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.9
• Topological Polar Surface Area: 96.2A^2

Experimental Properties

• LogP: -0.92890
• PSA: 96.22000
• Refractive Index: 1.555
• Boiling Point: 506°Cat760mmHg
• Flash Point: 209.8°C
• Density: 1.46

(R)-5-((S)-1,2-Dihydroxyethyl)-3-ethoxy-4-hydroxyfuran-2(5H)-one Security Information

(R)-5-((S)-1,2-Dihydroxyethyl)-3-ethoxy-4-hydroxyfuran-2(5H)-one Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%